3-(4-chlorophenyl)-1-(2,4-dichlorobenzyl)-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-1-ium bromide

• IUPAC Name: 3-(4-chlorophenyl)-1-[(2,4-dichlorophenyl)methyl]-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-1-ium;bromide
• InChI: InChI=1S/C19H16Cl3N2.BrH/c20-15-6-3-13(4-7-15)18-12-23(19-2-1-9-24(18)19)11-14-5-8-16(21)10-17(14)22;/h3-8,10,12H,1-2,9,11H2;1H/q+1;/p-1
• InChI Key: XBFXYOWYTLHOFE-UHFFFAOYSA-M
• Canonical SMILES: C1CC2=[N+](C=C(N2C1)C3=CC=C(C=C3)Cl)CC4=C(C=C(C=C4)Cl)Cl.[Br-]
• Molecular Formula: C19H16BrCl3N2
• Molecular Weight: 458.6 g/mol

Description

3-(4-chlorophenyl)-1-(2,4-dichlorobenzyl)-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-1-ium bromide is a useful research compound. Its molecular formula is C19H16BrCl3N2 and its molecular weight is 458.61. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One significant application of related imidazolium derivatives is in the field of corrosion inhibition. For instance, imidazo[4,5-b] pyridine derivatives, closely related to the chemical , have demonstrated high inhibition performance against mild steel corrosion. These inhibitors exhibit mixed-type inhibitory behavior and are supported by various analytical techniques like Potentiodynamic Polarization, Electrochemical Impedance Spectroscopy, and Density Functional Theory (Saady et al., 2021).

Catalytic Synthesis

Another application lies in catalysis. Bis-ionic liquid derivatives of imidazolium, such as 3,3-(butane-1,4-diyl)bis(1,2-dimethyl-1H-imidazole-3-ium)bromide, have been used as effective catalysts for synthesizing novel benzoxazoles. This approach offers advantages like solvent-free conditions, high yields, and reduced environmental impact (Nikpassand, Fekri & Farokhian, 2015).

Antineoplastic Agents

Imidazo[1,2-a]pyridine derivatives are also being explored for their antitumor potential. The synthesis of 2-Aryl-2-(2-aryl-2-oxoethyl)-1H,2H,3H-imidazo[1,2-a]pyridin-4-ium bromides and their subsequent evaluation for antitumor activity highlight their potential as antineoplastic agents. One compound in particular, 2-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethyl]-1H,2H,3H-imidazo[1,2-a]pyridin-4-ium bromide, showed promising results against 60 human cancer cell lines (Potikha & Brovarets, 2020).

Luminescent Materials

Imidazo[1,2-a]pyridine derivatives have applications in developing luminescent materials as well. For example, the copper-catalyzed intramolecular direct C arylation of 3-(2/4-(2-Bromophenyl)-1H-pyrrol-3-yl)-1H-imidazol-3-ium bromides led to new heterocyclic frameworks with high quantum yield fluorescence in solutions (Tomashenko, Novikov & Khlebnikov, 2017).